4-[[(Z)-(7-oxo-6H-pyrrolo[2,3-g][1,3]benzothiazol-8-ylidene)methyl]amino]benzenesulfonamide

• Molecular Formula: C16H12N4O3S2
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 4-[[(Z)-(7-oxo-6H-pyrrolo[2,3-g][1,3]benzothiazol-8-ylidene)methyl]amino]benzenesulfonamide
• InChI: InChI=1S/C16H12N4O3S2/c17-25(22,23)10-3-1-9(2-4-10)18-7-11-14-12(20-16(11)21)5-6-13-15(14)24-8-19-13/h1-8,18H,(H,20,21)(H2,17,22,23)/b11-7-
• InChI Key: LTYGAJVXAFJKSY-XFFZJAGNSA-N
• Isomeric SMILES: C1=CC(=CC=C1N/C=C\2/C3=C(C=CC4=C3SC=N4)NC2=O)S(=O)(=O)N
• SMILES: O=S(C1=CC=C(N/C=C(C2=C(SC=N3)C3=CC=C2N4)\C4=O)C=C1)(N)=O
• Canonical SMILES: C1=CC(=CC=C1NC=C2C3=C(C=CC4=C3SC=N4)NC2=O)S(=O)(=O)N
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: GW-589933X; GW 589933X; GW589933X; GW-297361X; GW 297361X; GW297361X

Description

GW297361X is an inhibitor of active Vaccinia-Related Kinases (VRK).

Scientific Research Applications

• Chemical Synthesis and Structural Analysis : This compound has been involved in studies focusing on the synthesis of various heterocyclic compounds. For instance, Bell and Conklin (1968) explored the formation of pyrrolo[2,1-c][1,2,4]benzothiadiazines from reactions involving o-amino-benzenesulfonamides, which are structurally related to the compound (Stanley C. Bell and G. Conklin, 1968).

• Applications in Photodynamic Therapy : A study by Pişkin, Canpolat, and Öztürk (2020) discussed the synthesis of new zinc phthalocyanine substituted with benzenesulfonamide derivative groups. These compounds exhibit properties useful for photodynamic therapy applications, especially in cancer treatment (M. Pişkin, E. Canpolat, Ö. Öztürk, 2020).

• Antitumor Activity : Research by Alqasoumi et al. (2009) involved the synthesis of novel derivatives, including benzenesulfonamide compounds, to evaluate their antitumor activity. Some compounds exhibited effectiveness surpassing reference drugs like doxorubicin (S. Alqasoumi, M. M. Ghorab, Z. Ismail, S. M. Abdel-Gawad, M. El-Gaby, H. M. Aly, 2009).

• Carbonic Anhydrase Inhibitory and Anticancer Activity : Eldehna et al. (2017) reported the synthesis of benzenesulfonamides as inhibitors of carbonic anhydrase isoforms and their anticancer activity against breast and colorectal cancer cell lines (Wagdy M. Eldehna, Mahmoud F. Abo-Ashour, A. Nocentini, P. Gratteri, I. Eissa, Mohamed Fares, Omnia E. Ismael, H. Ghabbour, M. Elaasser, H. Abdel‐Aziz, C. Supuran, 2017).

• Antimicrobial Activity : Sarvaiya, Gulati, and Patel (2019) synthesized compounds including benzenesulfonamide derivatives and evaluated their antimicrobial activity against various bacteria and fungi (Nikulsinh Sarvaiya, Sheetal Gulati, Harshil Patel, 2019).

• Antidiabetic Activity : Moreno-Díaz et al. (2008) synthesized benzenesulfonamide derivatives and evaluated their antidiabetic activity in a non-insulin-dependent diabetes mellitus rat model, showing significant plasma glucose level reduction (Hermenegilda Moreno-Díaz, R. Villalobos-Molina, R. Ortiz-Andrade, Daniel Díaz-Coutiño, J. Medina-Franco, S. Webster, M. Binnie, S. Estrada-Soto, M. Ibarra-Barajas, I. León‐Rivera, G. Navarrete-Vázquez, 2008).